![molecular formula C16H25N3O2 B3839323 ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate](/img/structure/B3839323.png)
ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate
Overview
Description
Ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate, also known as EDBH, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of hydrazinecarboxylate derivatives and has been found to possess a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate is not fully understood, but it is believed to involve the chelation of metal ions, which leads to the formation of a fluorescent complex. This complex can be detected using various spectroscopic techniques, such as fluorescence spectroscopy and UV-Vis spectroscopy.
Biochemical and Physiological Effects:
ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to possess antioxidant and anti-inflammatory properties, which may be attributed to its ability to chelate metal ions and scavenge free radicals. ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate has also been found to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the nervous system.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate in lab experiments is its fluorescent properties, which allow for easy detection and quantification of metal ions. ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of using ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate is its potential toxicity, as it has been found to exhibit cytotoxic effects at high concentrations.
Future Directions
There are several potential future directions for the study of ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate. One area of interest is its potential application in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate has been found to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the nervous system. This suggests that ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate may have potential as a therapeutic agent for these diseases.
Another potential future direction is the development of new fluorescent probes based on the structure of ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate. By modifying the structure of ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate, it may be possible to create probes with enhanced sensitivity and selectivity for specific metal ions.
Conclusion:
In conclusion, ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. It possesses a wide range of biochemical and physiological effects, and has been found to exhibit antioxidant and anti-inflammatory properties. ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate has potential applications in the detection of metal ions, as well as in the treatment of various diseases. Further research is needed to fully understand the mechanism of action of ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate and its potential applications in scientific research.
Scientific Research Applications
Ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate has been widely studied for its potential applications in scientific research. One of the main areas of interest is its use as a fluorescent probe for the detection of metal ions such as copper, iron, and zinc. ethyl 2-[4-(dipropylamino)benzylidene]hydrazinecarboxylate has also been found to exhibit antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases.
properties
IUPAC Name |
ethyl N-[(E)-[4-(dipropylamino)phenyl]methylideneamino]carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O2/c1-4-11-19(12-5-2)15-9-7-14(8-10-15)13-17-18-16(20)21-6-3/h7-10,13H,4-6,11-12H2,1-3H3,(H,18,20)/b17-13+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KECZKTAFVGCQLR-GHRIWEEISA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C1=CC=C(C=C1)C=NNC(=O)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCN(CCC)C1=CC=C(C=C1)/C=N/NC(=O)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.39 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl N-[(E)-[4-(dipropylamino)phenyl]methylideneamino]carbamate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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